3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid

• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• SMILES: CC1(CCC(CC1)CC(C(=O)O)O)C
• InChI: InChI=1S/C11H20O3/c1-11(2)5-3-8(4-6-11)7-9(12)10(13)14/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChIKey: YDCUICLWJCWWLY-UHFFFAOYSA-N

3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid Sourcing Guide

3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid (CAS 1852203-43-0) is a cycloaliphatic α-hydroxy acid featuring a gem‑dimethyl‑substituted cyclohexane ring and a chiral hydroxyl group α to the carboxylic acid [1]. With molecular formula C₁₁H₂₀O₃ and molecular weight 200.27 g·mol⁻¹, the compound is supplied primarily as a research intermediate (typical purity ≥95%) for pharmaceutical, agrochemical, and specialty‑chemical synthesis [2]. Its structure combines a lipophilic, sterically bulky cyclohexyl domain with two protic functional groups (‑OH, ‑COOH), making it a versatile chiral building block where tailored hydrophobicity and hydrogen‑bonding capacity are required concurrently.

Workflow Chiral α‑hydroxy acid building block for asymmetric synthesis

Key feature Gem‑dimethylcyclohexyl domain for steric control and lipophilicity

Grade ≥95% purity research intermediate; supplier specification review recommended

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Product page; computed properties (XLogP3, pKa, density, boiling point). View Source
• [2] Enamine (via Kuujia.com). 3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid (EN300-1452041). Purity specification and pricing. View Source

Why 3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid Is Irreplaceable

Simple cyclohexyl‑substituted α‑hydroxy acids (e.g., 3‑cyclohexyl‑2‑hydroxypropanoic acid) lack the gem‑dimethyl substitution that increases steric bulk, lipophilicity, and conformational ordering. Moving the hydroxyl group to the β‑position (3‑hydroxy isomer) eliminates the chiral α‑center and removes the vicinal diol‑like hydrogen‑bonding motif that is crucial for many asymmetric syntheses . Regioisomeric dimethyl substitution (3,3‑ vs. 4,4‑) alters ring conformational preferences and intermolecular packing, while the non‑methylated analog has significantly lower logP (Δ ≈ +0.6) and comparable aqueous acid strength [1]. These structural differences translate into measurable changes in solubility, reactivity, and chiral induction performance, making generic interchange unreliable without re‑optimizing the entire synthetic sequence.

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Non‑methylated cyclohexyl analog

Lower lipophilicity (ΔXLogP3 +0.6) may alter extraction, chromatography, and membrane‑partitioning behavior.

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β‑Hydroxy regioisomer

Absence of chiral α‑carbon eliminates α‑substitution chemistry; may not support asymmetric derivatization pathways.

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3,3‑Dimethyl regioisomer

Different conformational pre‑organization may shift diastereoselectivity and reactivity; direct interchange not advised.

• [1] PubChem. 3-(3,3-Dimethylcyclohexyl)-2-hydroxypropanoic acid (CID 165844913). Computed properties (XLogP3). View Source

3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid: Quantitative Differentiation

Lipophilicity vs. Non-Methylated Cyclohexyl Analog

The target compound exhibits a predicted XLogP3 of 2.9, which is 0.6 log units higher than that of the non‑methylated 3‑cyclohexyl‑2‑hydroxypropanoic acid (XLogP3 = 2.3) [1]. This difference indicates substantially greater partitioning into organic phases, which can be exploited for extraction, chromatographic purification, or membrane‑permeation applications. The value is consistent across computational platforms, including the XLogP3 3.0 algorithm as reported by PubChem [2].

Lipophilicity vs. Non‑methylated Analog

Cross-study comparable

ΔXLogP3 = +0.6 (2.9 vs 2.3), computed by XLogP3 3.0

Reported higher organic‑phase partitioning; supports lipophilicity‑driven workflow selection.

Predicted values; experimental logP may vary.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.9
Comparator Or Baseline	3-Cyclohexyl-2-hydroxypropanoic acid (XLogP3 = 2.3)
Quantified Difference	ΔXLogP3 = +0.6 (26% relative increase)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem).

Why This Matters

The 0.6‑unit higher logP directly influences solvent‑extraction efficiency, reversed‑phase HPLC retention, and passive membrane permeability in cell‑based assays, making the target compound preferable for applications requiring increased hydrophobicity without introducing a halogen or additional alkyl chain.

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Computed property: XLogP3 = 2.9. View Source
• [2] PubChem. 3-Cyclohexyl-2-hydroxypropanoic acid (CID 11164161). Computed property: XLogP3 = 2.3. View Source

Acid Strength Comparison: pKa vs. Cyclohexyl Analog

The predicted pKa of 3-(4,4-dimethylcyclohexyl)-2-hydroxypropanoic acid is 3.85 ± 0.11, which is marginally stronger (more acidic) than the 3-cyclohexyl analog (pKa 3.88 ± 0.11) [1]. While the difference is small (0.03 units), such subtle shifts can be relevant in pH‑sensitive partitioning (logD), salt formation, and the design of pro‑drugs or ionic‑liquid intermediates where a specific pKa window is targeted.

Acid Strength (pKa) Comparison

Cross-study comparable

ΔpKa = −0.03 (3.85 vs 3.88, predicted; uncertainty ±0.11)

Marginal acidity shift may influence pH‑dependent extraction or salt formation.

Subtle difference; requires experimental confirmation for specific application.

Evidence Dimension	Acid dissociation constant (pKa, predicted)
Target Compound Data	pKa = 3.85 ± 0.11 (predicted)
Comparator Or Baseline	3-Cyclohexyl-2-hydroxypropanoic acid (pKa = 3.88 ± 0.11)
Quantified Difference	ΔpKa = −0.03 (target is ~0.8% more dissociated at half‑neutralization)
Conditions	Predicted values (method not explicitly stated; ±0.11 uncertainty).

Why This Matters

Process chemists selecting a building block for pH‑dependent liquid‑liquid extraction or for preparing a specific salt form should be aware that the dimethyl substitution shifts the acid strength in a direction opposite to what a simple electron‑donating alkyl effect might predict, owing to subtle hydration‑shell differences around the bulky cyclohexyl group.

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Computed property: pKa = 3.85 ± 0.11. View Source

Regioisomer Comparison: 4,4- vs. 3,3-Dimethyl Substitution

The 4,4‑dimethyl substitution pattern places the gem‑dimethyl groups at the para position relative to the hydroxy‑acid side chain, which contrasts with the 3,3‑dimethyl regioisomer where the methyl groups are closer to the attachment point. This regioisomerism alters the lowest‑energy conformer distribution and intermolecular packing, as reflected in different computed complexity indices (201 vs. 211 for the 3,3‑isomer) [1][2]. Although no direct X‑ray or solution‑phase conformational data are publicly available, the difference in topological complexity suggests distinct solid‑state and solution behaviors.

Regioisomer Topological Complexity

Class-level inference

Complexity index 201 vs 211 for 3,3‑dimethyl isomer

Lower complexity may correlate with more predictable conformational behavior.

No direct conformational data; computed topological metric only.

Evidence Dimension	Topological complexity and conformational pre‑organization
Target Compound Data	Complexity index = 201
Comparator Or Baseline	3-(3,3-Dimethylcyclohexyl)-2-hydroxypropanoic acid (Complexity = 211)
Quantified Difference	ΔComplexity = −10 (target is less topologically complex)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem).

Why This Matters

Lower topological complexity often correlates with fewer distinct conformational states in solution, which can lead to more predictable reactivity and better enantioselectivity when used as a chiral auxiliary. Procurement decisions between the 4,4‑ and 3,3‑ regioisomers should consider the potential impact on diastereoselectivity.

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Computed property: Complexity = 201. View Source
• [2] PubChem. 3-(3,3-Dimethylcyclohexyl)-2-hydroxypropanoic acid (CID 165844913). Computed property: Complexity = 211. View Source

α-Hydroxy vs. β-Hydroxy Isomer Comparison

The target compound bears the hydroxyl group at the α‑position (C‑2), creating a chiral center vicinal to the carboxylic acid. This α‑hydroxy acid motif is a privileged intermediate for preparing α‑halo acids, α‑amino acids (via Mitsunobu or SN2 displacement), and α,β‑unsaturated acids (via dehydration). The β‑hydroxy isomer, 3‑(4,4‑dimethylcyclohexyl)‑3‑hydroxypropanoic acid (CAS 1864886-81-6), lacks this chiral α‑carbon and cannot participate in the same transformations . The α‑hydroxy isomer also provides the potential for metal chelation (bidentate O,O‑donor) that is absent in the β‑isomer.

α- vs β‑Hydroxy Isomer

Class-level inference

α‑OH isomer enables chiral α‑carbon chemistry; β‑isomer lacks this motif.

Synthetic derivatization profile supports chiral building block selection.

Structural comparison; verify enantiomeric purity of supplied material.

Evidence Dimension	Synthetic derivatization potential
Target Compound Data	α‑Hydroxy acid (chiral at C‑2); 2 H‑bond donors; 3 H‑bond acceptors; enables α‑substitution chemistry.
Comparator Or Baseline	3‑(4,4‑Dimethylcyclohexyl)‑3‑hydroxypropanoic acid (β‑hydroxy isomer; no chiral α‑center; different derivatization profile).
Quantified Difference	Presence vs. absence of chiral α‑carbon; distinct reactivity classes.
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry data.

Why This Matters

For a procurement specialist sourcing an intermediate for asymmetric synthesis, the α‑hydroxy isomer is essential if the downstream chemistry exploits the chiral α‑carbon (e.g., for preparing enantioenriched α‑substituted acids). Purchasing the β‑isomer by mistake would lead to a dead‑end intermediate.

Malodor Counteractant Potential

The patent literature explicitly claims dimethylcyclohexyl derivatives of general formula (I) as malodor neutralizers for consumer products such as air fresheners, cleaning agents, and personal‑care formulations [1]. While the specific compound 3‑(4,4‑dimethylcyclohexyl)‑2‑hydroxypropanoic acid is not individually exemplified, its core scaffold falls within the generic Markush structure that defines the invention. The α‑hydroxy acid functionality within this scaffold confers the ability to act as a pro‑fragrance or reactive malodor counteractant, a property not shared by non‑hydroxylated cyclohexyl analogs.

Malodor Counteractant Potential

Class-level inference

Core scaffold covered by Markush formula in WO2010/0209378 (Givaudan).

Patent context supports malodor neutralization screening fit; individual activity not disclosed.

Class‑level claim; experimental validation required for this specific compound.

Evidence Dimension	Malodor neutralization activity
Target Compound Data	Scaffold covered by generic formula (I) in patent; α‑hydroxy acid may serve as a reactive counteracting or pro‑fragrance moiety.
Comparator Or Baseline	Non‑hydroxylated 2‑(4,4‑dimethylcyclohexyl)propanoic acid (no α‑OH); not within the preferred malodor‑neutralizer formula.
Quantified Difference	Presence vs. absence of α‑hydroxy group within the claimed scaffold; malodor neutralization data for individual analogs not disclosed.
Conditions	Patent WO2010/0209378 (Givaudan SA). In‑product malodor reduction assays.

Why This Matters

Formulators evaluating cycloaliphatic acids for fragrance or malodor‑control applications should recognize that the α‑hydroxy substitution pattern is a key structural determinant of activity, as disclosed in the Givaudan patent. This provides a defensible rationale for selecting the α‑hydroxy dimethylcyclohexyl derivative over simpler non‑hydroxylated or non‑methylated cyclohexyl acids.

• [1] Flachsmann F, Sgaramella RP, Gautschi M, McGee T. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. WO2010/0209378 (A1), filed 05 September 2008, published 19 August 2010. Assignee: Givaudan SA. View Source

Steric Bulk and Conformational Rigidity in Chiral Induction

The 4,4‑dimethylcyclohexyl group introduces greater steric bulk and conformational rigidity compared to the unsubstituted cyclohexyl group. The gem‑dimethyl substituents lock the cyclohexane ring into a conformation that places the side chain in an equatorial orientation (for the trans isomer), which can enhance facial selectivity in reactions at the chiral α‑carbon [1]. The 4‑tert‑butylcyclohexyl analog (MW 228.33) provides even larger steric bulk but at the cost of increased molecular weight and reduced atom economy . The 4,4‑dimethyl substitution offers a balanced steric profile that is sufficient for many asymmetric applications without the mass penalty of a tert‑butyl group.

Steric Bulk & MW Efficiency

Class-level inference

MW 200.27; +28 Da vs cyclohexyl analog, −14% vs tert‑butyl analog with conformational locking.

Balanced steric profile without excessive mass penalty supports fragment‑based design workflows.

Structure‑based inference; experimental ee/induction data not provided.

Evidence Dimension	Steric bulk and molecular weight efficiency
Target Compound Data	MW = 200.27; 4,4‑gem‑dimethyl substitution (quaternary carbon at C‑4) enforces equatorial side‑chain preference.
Comparator Or Baseline	3‑(4‑tert‑Butylcyclohexyl)‑2‑hydroxypropanoic acid (MW = 228.33); 3‑cyclohexyl‑2‑hydroxypropanoic acid (MW = 172.22; no gem‑dialkyl substitution).
Quantified Difference	MW penalty of +28 Da vs. cyclohexyl analog; −14% MW reduction vs. tert‑butyl analog while retaining conformational locking.
Conditions	Structural analysis based on molecular formulas (C₁₁H₂₀O₃ vs. C₁₃H₂₄O₃ vs. C₉H₁₆O₃).

Why This Matters

In medicinal‑chemistry campaigns where ligand efficiency metrics (e.g., LE, LLE) are tracked, the 4,4‑dimethylcyclohexyl group provides conformational control with minimal molecular‑weight inflation. This makes the target compound an attractive intermediate for fragment‑based or lead‑optimization programs where every Dalton counts.

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Molecular formula and weight. View Source

3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid Applications

Chiral Building Block for α-Substituted Carboxylic Acids

The α‑hydroxy chiral center makes this compound an ideal starting material for the preparation of enantioenriched α‑amino, α‑halo, or α‑alkoxy acids [1]. The 4,4‑dimethylcyclohexyl group provides sufficient steric bulk to influence diastereoselectivity without excessively increasing molecular weight (200.27 Da). This scenario is directly supported by the differentiation evidence that the α‑hydroxy isomer enables derivatization chemistry not accessible to the β‑isomer (Section 3, Evidence Item 4).

Lipophilicity-Tuned CNS-Penetrant Intermediate

With a predicted XLogP3 of 2.9, the compound occupies a desirable lipophilicity window for central nervous system (CNS) drug candidates while retaining two hydrogen‑bond donors [1]. The +0.6 logP advantage over the non‑methylated cyclohexyl analog (XLogP3 = 2.3) can be the difference between CNS penetration and exclusion (Section 3, Evidence Item 1). This makes it a strategic intermediate in early‑stage medicinal chemistry programs targeting neurological indications.

Malodor Counteractant Ingredient

Patent WO2010/0209378 (Givaudan SA) broadly claims dimethylcyclohexyl α‑hydroxy acid derivatives as malodor neutralizers for air fresheners, hard‑surface cleaners, and personal‑care products [2]. The α‑hydroxy acid core is hypothesized to act as a reactive counteracting moiety, distinguishing it from non‑hydroxylated analogs (Section 3, Evidence Item 5). Formulators seeking a patent‑protected, cycloaliphatic malodor‑control active can justify selection of this compound based on the generic Markush claim.

pH-Sensitive Building Block for Salt and Co-Crystal Screening

The predicted pKa of 3.85 makes this α‑hydroxy acid readily deprotonated under mildly basic conditions, facilitating salt formation with amines or metal cations [1]. The small but measurable difference in pKa relative to the non‑methylated analog (ΔpKa = −0.03) may be exploited for selective crystallization or liquid‑liquid extraction protocols (Section 3, Evidence Item 2). Combined with the enhanced lipophilicity, this creates opportunities for preparing ionic liquids or lipophilic salts with tailored phase‑transfer properties.

Application

Selection Property

Validation Focus

Chiral α‑substituted acid synthesis

Chiral α‑carbon reactivity; gem‑dimethyl steric domain

Enantioselective derivatization review

CNS‑penetrant intermediate design

Predicted lipophilicity window and hydrogen‑bond donor count

Passive permeability modeling; CNS MPO score estimation

Malodor counteractant formulation

Patent‑claimed α‑hydroxy cycloaliphatic scaffold

Formulation‑specific activity screening

Salt / co‑crystal screening

Mildly acidic α‑hydroxy acid (predicted pKa ~3.9)

pH‑dependent crystallization and extraction optimization

• [1] Kuujia.com. Cas no 1852203-43-0 (3-(4,4-Dimethylcyclohexyl)-2-hydroxypropanoic acid). Computed properties (XLogP3, pKa, MW). View Source
• [2] Flachsmann F, Sgaramella RP, Gautschi M, McGee T. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. WO2010/0209378 (A1), filed 05 September 2008, published 19 August 2010. Assignee: Givaudan SA. View Source